Cas no 2005793-60-0 (1-(3,3-dichloroprop-2-en-1-yl)-1H-pyrazol-4-amine)

• Product Name: 1-(3,3-dichloroprop-2-en-1-yl)-1H-pyrazol-4-amine
• CAS No: 2005793-60-0
• MF: C₆H₇Cl₂N₃
• MW: 192.045878648758
• CID: 5799774
• PubChem ID: 165873418
• Update Time: 2025-10-28

1-(3,3-dichloroprop-2-en-1-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-783727
• 2005793-60-0
• 1-(3,3-dichloroprop-2-en-1-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C6H7Cl2N3/c7-6(8)1-2-11-4-5(9)3-10-11/h1,3-4H,2,9H2
• InChI Key： XEOSMMUAARSOSN-UHFFFAOYSA-N
• SMILES： Cl/C(=C/CN1C=C(C=N1)N)/Cl

Computed Properties

• Exact Mass: 191.0017026g/mol
• Monoisotopic Mass: 191.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3,3-dichloroprop-2-en-1-yl)-1H-pyrazol-4-amine

Introduction to 1-(3,3-dichloroprop-2-en-1-yl)-1H-pyrazol-4-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2005793-60-0, identified as 1-(3,3-dichloroprop-2-en-1-yl)-1H-pyrazol-4-amine, represents a fascinating molecule in the realm of chemical biology. This heterocyclic amine, featuring a pyrazole core appended with a 3,3-dichloroprop-2-enyl substituent, has garnered attention due to its structural complexity and potential biological activities. The pyrazole scaffold is well-documented for its versatility in drug design, often serving as a privileged structure in medicinal chemistry. The presence of the dichloropropenyl group introduces unique electronic and steric properties, making this compound a subject of interest for further exploration.

In recent years, the development of novel heterocyclic compounds has been instrumental in addressing various therapeutic challenges. Pyrazole derivatives, in particular, have shown promise in multiple pharmacological applications. The specific arrangement of atoms in 1-(3,3-dichloroprop-2-en-1-yl)-1H-pyrazol-4-amine suggests potential interactions with biological targets, which has prompted extensive research into its pharmacokinetic and pharmacodynamic profiles. The dichloro substitution on the propenyl group enhances the molecule's reactivity, allowing for diverse chemical modifications that could tailor its biological activity.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Pyrazole-based molecules have been reported to interact with enzymes such as kinases and phosphodiesterases, which are pivotal in cellular signaling pathways. The dichloropropenyl moiety may influence the compound's binding affinity and selectivity by introducing steric hindrance or electronic effects that fine-tune its interaction with target proteins. This has led to investigations into its efficacy as a scaffold for developing inhibitors of interest in oncology and inflammatory diseases.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. Virtual screening techniques have been employed to identify promising candidates like 1-(3,3-dichloroprop-2-en-1-yl)-1H-pyrazol-4-amine for further experimental validation. These methods leverage large datasets and machine learning algorithms to model binding affinities and predict biological outcomes. Such computational approaches have accelerated the discovery process, allowing researchers to prioritize compounds based on their predicted efficacy and safety profiles.

The synthesis of 1-(3,3-dichloroprop-2-en-1-yl)-1H-pyrazol-4-amine presents an intriguing challenge due to the complexity of its functional groups. Multi-step synthetic routes have been developed to construct the pyrazole ring and introduce the dichloropropenyl substituent with high yield and purity. Techniques such as cross-coupling reactions and cyclization strategies have been employed to achieve this goal. The optimization of these synthetic pathways is crucial for ensuring scalability and cost-effectiveness, particularly if the compound progresses to clinical development.

From a biochemical perspective, the pyrazole core of 1-(3,3-dichloroprop-2-en-1-yl)-1H-pyrazol-4-amine is known to exhibit significant hydrogen bonding capabilities due to the presence of nitrogen-hydrogen bonds. This feature is often exploited in drug design to enhance binding interactions with biological targets. The dichloropropenyl group further contributes to the molecule's hydrogen bonding potential by providing additional polar sites for interaction. Such characteristics make this compound a valuable candidate for designing molecules with enhanced solubility and bioavailability.

Preclinical studies have begun to explore the potential therapeutic applications of 1-(3,3-dichloroprop-2-en-1H-pyrazol4amine). Initial findings suggest that it may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and neurodegenerative diseases. The dichloro substitution appears to modulate its activity by affecting both substrate recognition and transition state stabilization. These observations highlight the importance of structural diversity in drug discovery efforts.

The future prospects for 1-(3,3-dichloropropenyl)-pyrazol4amin are promising, given its unique structural features and potential biological activities. Further research is warranted to elucidate its mechanism of action and assess its safety profile in preclinical models. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,(CAS no 2005793600) stands as a testament to the ongoing innovation in chemical biology. Its intricate structure and multifaceted properties make it a compelling candidate for drug development efforts aimed at addressing unmet medical needs. As research continues to uncover new insights into its pharmacological potential,(this compound) is poised to play a significant role in shaping the future of medicinal chemistry.